Cas no 57618-26-5 (Calcium bis((S)-3-phenyllactate))
57618-26-5 structure
Product Name:Calcium bis((S)-3-phenyllactate)
CAS No:57618-26-5
MF:C18H18CaO6
MW:370.409924983978
CID:383222
PubChem ID:6453513
Update Time:2025-04-19
Calcium bis((S)-3-phenyllactate) Chemical and Physical Properties
Names and Identifiers
-
- Calcium bis((S)-3-phenyllactate)
- calcium bis[(S)-3-phenyllactate]
- calcium,(2S)-2-hydroxy-3-phenylpropanoate
- calcium bis[(2S)-2-hydroxy-3-phenylpropanoate]
- 57618-26-5
- DTXSID60206283
- EINECS 260-854-7
- NS00085822
-
- Inchi: 1S/2C9H10O3.Ca/c2*10-8(9(11)12)6-7-4-2-1-3-5-7;/h2*1-5,8,10H,6H2,(H,11,12);/q;;+2/p-2/t2*8-;/m00./s1
- InChI Key: OLPHGSKFJSNPOA-QXGOIDDHSA-L
- SMILES: [Ca+2].O[C@H](C(=O)[O-])CC1C=CC=CC=1.O[C@H](C(=O)[O-])CC1C=CC=CC=1
Computed Properties
- Exact Mass: 370.07294
- Monoisotopic Mass: 370.0729291g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 144
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 121Ų
Experimental Properties
- PSA: 120.72
Calcium bis((S)-3-phenyllactate) Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
57618-26-5 (Calcium bis((S)-3-phenyllactate)) Related Products
- 20312-36-1(L-(-)-3-Phenyllactic acid)
- 7326-19-4(D-\u200b(+)\u200b-\u200bPhenyllactic acid)
- 267013-77-4((R)-2-hydroxy-4-phenylbutyric acid)
- 828-01-3(DL-3-Phenyllactic acid)
- 29678-81-7((αR)-Hydroxy-benzenebutanoic Acid)
- 115016-95-0((S)-2-Hydroxy-4-phenylbutyric Acid)
- 4263-93-8(2-hydroxy-4-phenylbutanoic acid)
- 103187-18-4(2-Hydroxy-7-phenylheptanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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